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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical reagents, such as Pigment Red
112, is a critical component of laboratory safety and environmental responsibility. This
document provides essential, step-by-step guidance for the safe handling and disposal of
Pigment Red 112, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before handling Pigment Red 112, it is crucial to be aware of the necessary personal
protective equipment (PPE) and immediate actions to take in case of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields.[1]

e Hand Protection: Use impervious gloves (e.g., PVC, rubber, neoprene). Gloves must be
inspected before use.[1][2]

» Body Protection: Wear appropriate protective clothing to minimize skin contact.[3] For
significant handling, fire/flame resistant and impervious clothing is recommended.[1]

o Respiratory Protection: In case of insufficient ventilation or dust formation, use a dust mask
or an approved respirator.[2][3][4]

In Case of Accidental Release or Spillage:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b035991?utm_src=pdf-interest
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.vipulorganics.com/pdf/Suntone%20Red%20MSDS/Suntone%20RED%20112%20MSDS%20.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894622458030943.pdf
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.vipulorganics.com/pdf/Suntone%20Red%20MSDS/Suntone%20RED%20112%20MSDS%20.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894622458030943.pdf
https://www.zeyachem.net/wp-content/uploads/Pigment-Red-112-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Ventilation: Ensure the area is well-ventilated.[5]

Ignition Sources: Remove all sources of ignition as a precautionary measure.[5][6]

Containment: Prevent the spill from entering drains, waterways, or soil.[2][5][6]

Cleanup: Carefully sweep up or vacuum the dry powder to avoid generating dust.[2][3] Place
the collected material into a suitable, labeled container for disposal.[3][5]

Step-by-Step Disposal Procedure

The disposal of Pigment Red 112 must be conducted in accordance with local, state, and
federal regulations. The following procedure outlines the general steps for its proper disposal.

o Waste Identification: Chemical waste generators must first determine if the discarded
chemical is classified as hazardous waste. Consult local and state hazardous waste
regulations for complete and accurate classification.[3]

» Containerization: Place the waste Pigment Red 112 in a suitable, tightly closed, and clearly
labeled container.[5][6] This prevents leakage and ensures proper identification.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible substances and foodstuffs.[5][6]

» Approved Disposal Facility: Arrange for the disposal of the contents and container through
an approved waste disposal plant or a licensed chemical destruction facility.[2][5][6] This may
involve controlled incineration with flue gas scrubbing.[6]

o Contaminated Packaging: Containers that held Pigment Red 112 should be triple-rinsed (or
equivalent) and can then be offered for recycling or reconditioning. Alternatively, the
packaging can be punctured to render it unusable and disposed of in a sanitary landfill, if
permissible by local regulations. Combustible packaging materials may be incinerated.[6]

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Pigment Red 112.
This information is crucial for understanding the potential hazards and informing risk
assessments.
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Test Type Species Route Value Reference
Acute Toxicity

Rat (female) Oral > 5000 mg/kg bw  [1]
(LD50)
Acute Toxicity

Rat (male) Dermal > 5000 mg/kg bw  [1][6]
(LD50)

o > 1 mg/L
Toxicity to Algae Desmodesmus
) - (saturated [1][6]
(EC50) subspicatus ]
solution) - 72 h
Toxicity to
_ _ ' > 1000 mg/L - 3

Microorganisms Activated sludge - h [1][6]
(NOEC)

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Pigment Red
112, from initial handling to final disposal.
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Caption: Pigment Red 112 Disposal Workflow.

This structured approach to the disposal of Pigment Red 112 will help ensure the safety of
laboratory personnel and the protection of the environment. Always consult your institution's
specific safety protocols and the most recent Safety Data Sheet (SDS) for the product before
handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Pigment Red 112]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035991#pigment-red-112-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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